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Compound of Interest

Compound Name: Hex-5-yn-1-amine

Cat. No.: B180460

An In-depth Technical Guide to Hex-5-yn-1-amine

Abstract: This document provides a comprehensive technical overview of Hex-5-yn-1-amine, a
bifunctional organic compound featuring a terminal alkyne and a primary amine. Its unique
structure makes it a valuable building block in various fields, including organic synthesis,
medicinal chemistry, and material science. This guide details its chemical structure,
physicochemical properties, reactivity, and key applications, with a focus on its role in synthetic
methodologies and biological research. Detailed experimental protocols and safety information
are also provided for laboratory applications.

Chemical Structure and Identifiers

Hex-5-yn-1-amine is an organic molecule that incorporates both a nucleophilic primary amine
and a reactive terminal alkyne group.[1] This dual functionality allows for orthogonal reactions,
making it a versatile intermediate in the synthesis of more complex molecules.[1]

¢ I[UPAC Name: hex-5-yn-1-amine[1][2]

Synonyms: 5-Hexyn-1-amine, 6-Amino-1-hexyne, 1-Amino-5-hexyne[2][3][4]

Molecular Formula: CeH11N[1][2][5]

Canonical SMILES: C#CCCCCN[1][2]

InChl: INChI=1S/C6H11N/c1-2-3-4-5-6-7/h1H,3-7H2[1][2]
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« InChiKey: ONUHRYKLJYSRMY-UHFFFAOYSA-N[1][2][6]

Physicochemical Properties

Hex-5-yn-1-amine is a pale yellow liquid at room temperature.[3][6] Its key physical and
chemical properties are summarized in the table below.

Property Value Source(s)
Molecular Weight 97.16 g/mol [1][2][5]
CAS Number 15252-45-6 [1][2][5]

] 0.84 g/cm?3 (Predicted:
Density [31[5]
0.844+0.06 g/cm?3)

Boiling Point 50 °C at 25 Torr [3]
. 144 °F ] 62.2 °C (at 760

Flash Point [6]
mmHgQ)

pKa 10.22 £ 0.10 (Predicted) [3]

Physical Form Liquid [31[6]

N Chloroform (Slightly), DMSO

Solubility ) [3]

(Slightly)

2-8°C, under inert gas
Storage Temperature _ , [3][5][6]
(Nitrogen), protected from light

Reactivity and Synthetic Applications

The presence of two distinct functional groups, a primary amine and a terminal alkyne, defines
the reactivity of Hex-5-yn-1-amine. This allows it to serve as a versatile building block in
various synthetic transformations.[1][7]

Key reactions include:

o Amide Formation: The primary amine readily reacts with carboxylic acids, acyl chlorides, or
anhydrides to form stable amide bonds.[1]
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e Click Chemistry: The terminal alkyne group is a key substrate for copper-catalyzed azide-
alkyne cycloaddition (CUAAC), a powerful "click" reaction used to form 1,2,3-triazoles, linking
molecules together with high efficiency.[1]

o Hydrogenation: The alkyne triple bond can be selectively reduced to an alkene (cis or trans)
or fully saturated to an alkane using appropriate catalytic hydrogenation conditions.[1]

o Palladium Catalysis: It can be used as a building block in the formation of palladium
complexes, which is relevant in the field of homogeneous catalysis.[5]
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Key Synthetic Transformations of Hex-5-yn-1-amine

R-COOH / SOCI2 Hex-5-yn-1-amine R-Ns
(Carboxylic Acid derivative) | | 2/ Catalyst (CeHiN) (Azide)
i i i
| | !
] Amide Formation  Hydrogenation lick Chemistry (CUAAC) !
l \i i \i i
I

Amide Derivative Alkane/Alkene Derivative 1,2,3-Triazole Derivative |------ y
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Workflow for Development of HDAC6 Degraders
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Buy Hex-5-yn-1-amine | 15252-45-6 [smolecule.com]
. Hex-5-yn-1-amine | C6H11N | CID 10855384 - PubChem [pubchem.ncbi.nim.nih.gov]
. 5-Hexyn-1-aMine | 15252-45-6 [chemicalbook.com]

1
2
3
e 4. hex-5-yn-1-amine | 15252-45-6 | Buy Now [molport.com]
5. 5-Hexyn-1-amine | 15252-45-6 | FH29880 | Biosynth [biosynth.com]
6. Hex-5-yn-1-amine | 15252-45-6 [sigmaaldrich.com]

7

. Hex-5-yn-1-amine | Alkynyls | Ambeed.com [ambeed.com]

¢ To cite this document: BenchChem. [Hex-5-yn-1-amine chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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